Cas no 92924-45-3 (SNOB 1 reagent)

• Product Name: SNOB 1 reagent
• CAS No: 92924-45-3
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 2845343
• PubChem ID: 87497786
• Update Time: 2025-07-08

SNOB 1 reagent Chemical and Physical Properties

Names and Identifiers

• 5-[(3aS,4S,6aR)-2-methylidene-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-prop-2-enylpentanamide
• (3S,4S,6R)-5-{2-Oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl}-N-(prop-2-en-1-yl)pentanamide
• SNOB 1 reagent
• AKOS026745574
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-prop-2-enylpentanamide
• N-Allyl-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• CS-0064291
• 92924-45-3
• HY-114776
• XPFAEVOBABXHBW-NHCYSSNCSA-N
• Biotin-olefin
• SNOB Reagent
• SCHEMBL3239172
• n-allylbiotinamide

• Inchi： 1S/C13H21N3O2S/c1-2-7-14-11(17)6-4-3-5-10-12-9(8-19-10)15-13(18)16-12/h2,9-10,12H,1,3-8H2,(H,14,17)(H2,15,16,18)/t9-,10?,12-/m1/s1
• InChI Key： XPFAEVOBABXHBW-UPCOPKIUSA-N
• SMILES： S1C[C@@H]2[C@H](C1CCCCC(NCC=C)=O)NC(N2)=O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 95.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on SNOB 1 reagent

Introduction to SNOB 1 Reagent (CAS No: 92924-45-3) in Modern Chemical Research

The SNOB 1 reagent, chemically identified by the CAS number 92924-45-3, represents a significant advancement in the field of organosulfur chemistry. This compound has garnered considerable attention due to its unique reactivity and broad applicability in synthetic organic chemistry. As a specialized reagent, SNOB 1 plays a pivotal role in facilitating complex transformations, particularly in the synthesis of heterocyclic compounds and pharmaceutical intermediates. Its molecular structure, characterized by a precisely engineered sulfone moiety, enables it to participate in diverse chemical reactions with high selectivity and efficiency.

In recent years, the demand for innovative reagents that can streamline synthetic pathways has surged, driven by the need for more sustainable and cost-effective methods in drug discovery and material science. The SNOB 1 reagent has emerged as a cornerstone in this landscape, offering researchers a versatile tool for constructing intricate molecular architectures. Its ability to undergo nucleophilic substitution reactions under mild conditions makes it an invaluable asset for medicinal chemists seeking to develop novel therapeutic agents.

One of the most compelling attributes of SNOB 1 reagent is its role in facilitating cross-coupling reactions, which are fundamental to modern synthetic strategies. These reactions allow for the efficient assembly of carbon-carbon bonds, a critical step in constructing complex organic molecules. The reagent’s compatibility with various substrates and its ability to operate under ambient conditions have made it a preferred choice for laboratories worldwide. Furthermore, its stability under storage and handling conditions ensures that researchers can rely on consistent performance throughout their experiments.

Recent studies have highlighted the utility of SNOB 1 reagent in the synthesis of biologically active compounds. For instance, researchers have leveraged its reactivity to develop new analogs of antiviral and anticancer agents. The compound’s ability to introduce sulfur-containing functional groups into target molecules has been particularly advantageous in modulating biological activity. By enabling precise structural modifications, SNOB 1 has become an indispensable tool for chemists aiming to optimize pharmacological properties.

The application of SNOB 1 reagent extends beyond pharmaceuticals into other areas of chemical research. In materials science, for example, it has been employed to create novel polymers with tailored properties. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications. The compound’s versatility underscores its importance as a building block in advanced chemical synthesis.

Advances in computational chemistry have further enhanced the utility of SNOB 1 reagent by allowing researchers to predict its behavior in complex reaction systems. Molecular modeling studies have provided insights into its mechanism of action, enabling more informed experimental design. This synergy between experimental and computational approaches has accelerated the development of new synthetic methodologies.

The sustainability aspect of using SNOB 1 reagent is another area of growing interest. As the chemical industry moves toward greener practices, reagents that minimize waste and energy consumption are highly valued. The high yield and selectivity achieved with SNOB 1 contribute to its eco-friendly profile, aligning with global efforts to reduce the environmental impact of chemical processes.

In conclusion, the SNOB 1 reagent (CAS No: 92924-45-3) represents a transformative tool in modern chemical research. Its unique properties and broad applicability make it indispensable for synthetic chemists working across multiple disciplines. As research continues to evolve, the role of such specialized reagents will undoubtedly expand, driving further innovation and discovery.